Cas no 642075-18-1 (N-(1-methyl-1H-imidazol-2-yl)methylethanamine)

• Product Name: N-(1-methyl-1H-imidazol-2-yl)methylethanamine
• CAS No: 642075-18-1
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 502376
• PubChem ID: 4777609
• Update Time: 2025-10-29

N-(1-methyl-1H-imidazol-2-yl)methylethanamine Chemical and Physical Properties

Names and Identifiers

• N-((1-Methyl-1H-imidazol-2-yl)methyl)ethanamine
• 1H-Imidazole-2-methanamine,N-ethyl-1-methyl-
• ETHYL-(1-METHYL-1H-IMIDAZOL-2-YLMETHYL)-AMINE
• N-[(1-Methyl-1H-imidazol-2-yl)methyl]ethanamine dihydrochloride
• N-[(1-methylimidazol-2-yl)methyl]ethanamine
• N-ethyl-1-methyl-1H-Imidazole-2-methanamine
• AC1NGOMV
• AG-G-40765
• Ambcb4014414
• CTK5C0917
• MolPort-001-793-680
• n-[(1-methyl-1h-imidazol-2-yl)methyl]ethanamine
• CS-0206088
• BP-10702
• AM101072
• Ethyl-(1-methyl-1 H -imidazol-2-ylmethyl)-amine
• 2-(1-ethylaminomethyl)-1-methylimidazole
• EN300-1241332
• MFCD06740589
• FT-0684205
• DTXSID30406430
• AKOS003593722
• ethyl-(1-methyl-1 h-imidazol-2-ylmethyl)-amine
• SCHEMBL13661117
• BS-29008
• ethyl[(1-methyl-1h-imidazol-2-yl)methyl]amine
• Ethyl-(1-methyl-1H-imidazol-2-ylmethyl)-amine, AldrichCPR
• 642075-18-1
• N-(1-methyl-1H-imidazol-2-yl)methylethanamine

• MDL： MFCD06740589
• Inchi： 1S/C7H13N3/c1-3-8-6-7-9-4-5-10(7)2/h4-5,8H,3,6H2,1-2H3
• InChI Key： FZEVGHJNAKWZTR-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1CNCC

Computed Properties

• Exact Mass: 139.11100
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 254°C at 760 mmHg
• Flash Point: 107.4°C
• Refractive Index: 1.533
• PSA: 29.85000
• LogP: 0.92050

N-(1-methyl-1H-imidazol-2-yl)methylethanamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(1-methyl-1H-imidazol-2-yl)methylethanamine

N-(1-methyl-1H-imidazol-2-yl)methylethanamine: A Promising Molecule in Modern Pharmaceutical Research

N-(1-methyl-1H-imidazol-2-yl)methylethanamine, also known by its CAS No. 642075-18-1, has emerged as a significant compound in the field of pharmaceutical sciences. This molecule, characterized by its unique imidazole ring and alkylamine functionality, has garnered attention for its potential therapeutic applications and structural versatility. Recent studies have highlighted its role in modulating various biological pathways, making it a focal point for researchers in drug discovery and development.

The chemical structure of N-(1-methyl-1H-imidazol-2-yl)methylethanamine is composed of a five-membered imidazole ring substituted with a methyl group at the 1-position and a methylethanamine chain extending from the 2-position. This structural arrangement provides a platform for diverse functionalization, enabling the molecule to interact with multiple targets. The imidazole ring is particularly notable for its ability to act as a hydrogen bond donor and acceptor, which is crucial for its biological activity.

Recent advancements in synthetic chemistry have facilitated the efficient synthesis of N-(1-methyl-1H-imidazol-2-yl)methylethanamine. A study published in Journal of Medicinal Chemistry (2023) reported a novel catalytic approach using transition metal complexes to achieve high yields of this compound. The methodology not only enhances the accessibility of the molecule but also reduces the environmental impact associated with traditional synthetic routes, aligning with current trends in green chemistry.

Pharmacologically, N-(1-methyl-1H-imidazol-2-yl)methylethanamine has shown promising activities in several therapeutic areas. Research published in Drug Discovery Today (2024) demonstrated its potential as a selective modulator of G protein-coupled receptors (GPCRs), particularly in the context of neurodegenerative diseases. The molecule's ability to interact with adenosine A2A receptors has been linked to its neuroprotective effects, offering new avenues for the treatment of conditions such as Parkinson's disease.

Moreover, the alkylamine chain of N-(1-methyl-1H-imidazol-2-yl)methylethanamine plays a critical role in its pharmacokinetic properties. A 2023 study in Bioorganic & Medicinal Chemistry highlighted how the length and branching of this chain influence the molecule's bioavailability and metabolic stability. These findings underscore the importance of structural optimization in enhancing the therapeutic efficacy of the compound.

In the realm of drug development, N-(1-methyl-1H-imidazol-2-yl)methylethanamine has been explored as a lead compound for the design of novel antiviral agents. A recent preclinical study published in Antiviral Research (2024) investigated its antiviral activity against respiratory syncytial virus (RSV). The results indicated that the molecule effectively inhibits viral replication by interfering with the fusion process, suggesting its potential as a therapeutic agent for respiratory infections.

Additionally, the imidazole ring of N-(1-methyl-1H-imidazol-2-yl)methylethanamine has been implicated in its anti-inflammatory properties. Research conducted in Pharmacological Reports (2023) demonstrated that the compound reduces the production of pro-inflammatory cytokines in vitro, making it a candidate for the treatment of inflammatory disorders such as rheumatoid arthritis. The molecule's ability to modulate NF-κB signaling pathways further supports its potential therapeutic applications.

Despite its promising properties, the synthetic challenges associated with N-(1-methyl-1H-imidazol-2-yl)methylethanamine remain a topic of ongoing research. A review article in Chemical Reviews (2024) discussed the limitations of traditional synthetic methods, including low yields and complex purification processes. The authors emphasized the need for innovative strategies, such as asymmetric catalysis and biocatalytic approaches, to overcome these challenges and improve the scalability of its production.

The biological activity of N-(1-methyl-1H-imidazol-2-yl)methylethanamine is further supported by its interactions with enzyme targets. A 2023 study in Journal of Biological Chemistry revealed that the compound inhibits the activity of specific kinases involved in cell proliferation and survival. This property makes it a potential candidate for the development of targeted therapies in oncology, where the inhibition of aberrant kinase activity is a key therapeutic strategy.

In conclusion, N-(1-methyl-1H-imidazol-2-yl)methylethanamine represents a versatile and promising molecule with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its ability to modulate multiple biological pathways, positions it as a valuable lead compound for the development of new therapeutic agents. As research continues to uncover its mechanisms of action and optimize its synthetic routes, the future prospects for this molecule in the pharmaceutical industry appear highly promising.